N-([2,3'-bipyridin]-5-ylmethyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-[(6-pyridin-3-ylpyridin-3-yl)methyl]-4-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C22H22N4O3S/c27-22(18-6-8-20(9-7-18)30(28,29)26-12-1-2-13-26)25-15-17-5-10-21(24-14-17)19-4-3-11-23-16-19/h3-11,14,16H,1-2,12-13,15H2,(H,25,27)
• InChI Key: WFPHZYOYSVOCAV-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NCC3=CN=C(C=C3)C4=CN=CC=C4
• Molecular Formula: C22H22N4O3S
• Molecular Weight: 422.5 g/mol

Description

Synthesis Analysis

Synthesis analysis involves a detailed examination of the methods used to synthesize the compound. .

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound undergoes. It includes understanding the reaction mechanism, the products formed, and the conditions under which the reaction occurs.

Scientific Research Applications

Catalysis and Synthesis

Research has focused on the synthesis and catalytic properties of related compounds. For instance, the iridium-catalyzed meta-selective C-H borylation of benzamides using a designed 2,2'-bipyridine ligand showcases how similar compounds can be used in catalysis to achieve selective chemical transformations (Yang, Uemura, & Nakao, 2019).

Anticancer Activity

Compounds with similar structures have been evaluated for their anticancer activities. For example, Pt(II) pyridinium amidate complexes were synthesized and assessed for in vitro anticancer activities, demonstrating the potential therapeutic applications of these compounds in oncology (Muller et al., 2016).

Neuroleptic Activity

Benzamides and related structures have been investigated for their neuroleptic activity, which relates to their potential use in treating psychiatric disorders. Research into compounds like cis-N-(1-benzyl-2-methylpyrrolidin-3-yl)-5-chloro-2-methoxy-4-(methylamino)benzamide indicates significant activity and potential for the treatment of psychosis, suggesting that N-([2,3'-bipyridin]-5-ylmethyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide could be researched in a similar context (Iwanami et al., 1981).

Antipsychotic Agents

The synthesis and evaluation of heterocyclic carboxamides for their potential as antipsychotic agents have been explored. This includes the study of analogues and their binding affinity to dopamine and serotonin receptors, indicating the role these compounds could play in developing new treatments for psychiatric conditions (Norman et al., 1996).

Mechanism of Action

If the compound is biologically active, its mechanism of action would be studied. This involves understanding how the compound interacts with biological systems, what biological effects it has, and how these effects are produced.

Safety and Hazards

The safety and hazards associated with a compound are typically determined through laboratory testing and are included in the compound’s Material Safety Data Sheet (MSDS).